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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of TAK-861, a potent and selective
orexin receptor 2 (OX2R) agonist, for its use in neuroscience research. This document details
its mechanism of action, key in vitro and in vivo experimental data, and protocols for its
application.

Introduction to TAK-861

TAK-861 is an orally available, selective agonist for the orexin receptor 2 (OX2R).[1][2] Orexin
neuropeptides are crucial regulators of wakefulness, and their deficiency is the underlying
cause of narcolepsy type 1 (NT1).[2][3] By selectively activating OX2R, TAK-861 aims to
restore orexin signaling, thereby promoting wakefulness and alleviating symptoms of
hypersomnia disorders.[3][4] Its chemical name is N-{(2S,3R)-4,4-Difluoro-1-(2-hydroxy-2-
methylpropanoyl)-2-[(2,3',5'-trifluoro[1,1'-biphenyl]-3-yl)methyl]pyrrolidin-3-
yl}ethanesulfonamide.[2]

Mechanism of Action and Signaling Pathway

TAK-861 exerts its effects by binding to and activating OX2R, a G-protein coupled receptor
(GPCR). Orexin receptors, including OX2R, can couple to various G-proteins such as Gqg/11,
Gi/o, and Gs.[5][6] Activation of these pathways leads to the stimulation of downstream
effectors like phospholipase C (PLC), resulting in an increase in intracellular calcium levels and
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the activation of protein kinase C (PKC).[5][7] This signaling cascade ultimately leads to
neuronal excitation and the promotion of a wakeful state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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